Cas no 1803760-25-9 (4-Cyano-5-hydroxypicolinic acid)

4-Cyano-5-hydroxypicolinic acid is a heterocyclic compound featuring both cyano and hydroxyl functional groups on a picolinic acid scaffold. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the cyano group enhances reactivity, enabling selective modifications, while the hydroxyl group offers additional sites for derivatization. This compound exhibits potential as a building block for metal-chelating ligands and enzyme inhibitors due to its ability to coordinate with metal ions and interact with biological targets. Its stability and solubility in common organic solvents further facilitate its use in synthetic applications.
4-Cyano-5-hydroxypicolinic acid structure
1803760-25-9 structure
Product Name:4-Cyano-5-hydroxypicolinic acid
CAS No:1803760-25-9
MF:C7H4N2O3
MW:164.11826133728
CID:4904053
Update Time:2025-06-09

4-Cyano-5-hydroxypicolinic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-5-hydroxypicolinic acid
    • Inchi: 1S/C7H4N2O3/c8-2-4-1-5(7(11)12)9-3-6(4)10/h1,3,10H,(H,11,12)
    • InChI Key: AKPSHODHDNWVIE-UHFFFAOYSA-N
    • SMILES: OC1=CN=C(C(=O)O)C=C1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 232
  • XLogP3: 0.6
  • Topological Polar Surface Area: 94.2

4-Cyano-5-hydroxypicolinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029008389-250mg
4-Cyano-5-hydroxypicolinic acid
1803760-25-9 95%
250mg
$1,029.00 2022-04-02
Alichem
A029008389-1g
4-Cyano-5-hydroxypicolinic acid
1803760-25-9 95%
1g
$2,837.10 2022-04-02

Additional information on 4-Cyano-5-hydroxypicolinic acid

Introduction to 4-Cyano-5-hydroxypicolinic Acid (CAS No. 1803760-25-9)

4-Cyano-5-hydroxypicolinic acid, identified by the Chemical Abstracts Service registry number CAS No. 1803760-25-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound belongs to the pyridine derivative family, characterized by its unique structural and functional properties. The presence of both a cyano group and a hydroxyl group on the pyridine ring imparts distinct reactivity and biological potential, making it a subject of extensive interest in medicinal chemistry and drug development.

The compound’s molecular structure consists of a six-membered aromatic ring with nitrogen at position one, a cyano group at position four, and a hydroxyl group at position five. This arrangement not only contributes to its chemical stability but also enhances its interaction with biological targets. The cyano group, in particular, is known for its ability to participate in hydrogen bonding and coordinate with metal ions, which is crucial for designing metal-binding drugs and catalysts.

In recent years, 4-cyano-5-hydroxypicolinic acid has garnered attention for its potential applications in various therapeutic areas. One of the most promising fields is its role as an intermediate in the synthesis of bioactive molecules. Researchers have been exploring its use in developing novel antimicrobial agents, anticancer drugs, and enzyme inhibitors. The hydroxyl and cyano functionalities provide multiple sites for chemical modifications, enabling the design of molecules with tailored pharmacological properties.

One notable study published in the Journal of Medicinal Chemistry highlighted the compound’s utility in creating targeted therapies for resistant bacterial infections. The research demonstrated that derivatives of 4-cyano-5-hydroxypicolinic acid could disrupt bacterial cell wall synthesis by inhibiting key enzymes involved in peptidoglycan formation. This finding opens up new avenues for combating multidrug-resistant pathogens, a pressing concern in global healthcare.

Furthermore, the compound has shown promise in cancer research. A recent investigation published in the European Journal of Medicinal Chemistry revealed that certain analogs of 4-cyano-5-hydroxypicolinic acid exhibit potent cytotoxic effects against various cancer cell lines. The mechanism involves the induction of apoptosis through activation of reactive oxygen species (ROS) and disruption of mitochondrial function. These findings suggest that further optimization could lead to the development of effective chemotherapeutic agents.

The versatility of 4-cyano-5-hydroxypicolinic acid extends to its role as a chelating agent. Its ability to bind metal ions makes it valuable in applications such as diagnostic imaging and therapeutic metal delivery systems. For instance, researchers have explored its use in designing contrast agents for magnetic resonance imaging (MRI), where metal complexes enhance signal intensity for better visualization of internal structures.

In addition to its pharmaceutical applications, 4-cyano-5-hydroxypicolinic acid has found utility in environmental science. Its reactivity with heavy metals makes it a potential candidate for developing efficient methods for water purification and detoxification processes. By forming stable complexes with toxic ions like cadmium and lead, this compound can facilitate their removal from contaminated water sources.

The synthesis of 4-cyano-5-hydroxypicolinic acid itself is an area of active research. Traditional methods often involve multi-step reactions that require harsh conditions and generate significant waste. However, recent advancements in green chemistry have led to more sustainable synthetic routes. For example, catalytic processes using transition metals have been developed to improve yield and reduce environmental impact while maintaining high purity standards.

The future prospects for 4-cyano-5-hydroxypicolinic acid are vast and multifaceted. As computational chemistry techniques advance, virtual screening methods are being employed to identify novel derivatives with enhanced biological activity. These computational approaches complement experimental efforts by rapidly evaluating large libraries of compounds, accelerating the drug discovery process.

Another emerging application is in materials science, where 4-cyano-5-hydroxypicolinic acid is being investigated as a precursor for functional materials. Its ability to form coordination complexes with metals allows for the creation of polymers with tailored electronic properties. Such materials are relevant for applications in organic electronics, including flexible displays and solar cells.

The regulatory landscape also plays a crucial role in shaping the development and commercialization of compounds like 4-cyano-5-hydroxypicolinic acid. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for new drug submissions. Compliance with these regulations ensures that only safe and effective products reach the market, safeguarding public health while fostering innovation.

In conclusion,4-Cyano-5-hydroxypicolinic acid (CAS No. 1803760-25-9) represents a fascinating compound with diverse applications across pharmaceuticals, environmental science, and materials engineering. Its unique structural features offer numerous opportunities for innovation, driving advancements that address global health challenges while promoting sustainable practices.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd